1-[3-(Allyloxy)phenyl]-7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H16ClN3O4S
• Molecular Weight: 465.9 g/mol
• IUPAC Name: 7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3-prop-2-enoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H16ClN3O4S/c1-3-9-30-15-6-4-5-13(10-15)19-18-20(28)16-11-14(24)7-8-17(16)31-21(18)22(29)27(19)23-26-25-12(2)32-23/h3-8,10-11,19H,1,9H2,2H3
• InChI Key: BAKDPWZBGABWNN-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC(=CC=C5)OCC=C

Description

1-[3-(Allyloxy)phenyl]-7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biological activities, making it a valuable tool for investigating various physiological and biochemical processes.

Mechanism of Action

The mechanism of action of 1-[3-(Allyloxy)phenyl]-7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. However, it is believed that this compound exerts its biological effects by inhibiting various enzymes and signaling pathways that are involved in inflammation, cancer, and microbial infections.
Biochemical and Physiological Effects:
1-[3-(Allyloxy)phenyl]-7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to have several biochemical and physiological effects. This compound has been shown to inhibit the production of inflammatory cytokines, reduce the proliferation of cancer cells, and inhibit the growth of various microbial pathogens.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-[3-(Allyloxy)phenyl]-7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its wide range of biological activities. This compound can be used to investigate various physiological and biochemical processes, making it a valuable tool for researchers. However, one of the major limitations of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 1-[3-(Allyloxy)phenyl]-7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One potential area of research is the development of new derivatives of this compound that have improved biological activity and reduced toxicity. Another area of research is the investigation of the molecular mechanisms underlying the biological effects of this compound, which could lead to the development of new therapeutic interventions for various diseases. Additionally, the potential use of this compound as a tool for drug discovery and development is an exciting area of research that could lead to the development of new drugs with improved efficacy and reduced side effects.

Synthesis Methods

The synthesis of 1-[3-(Allyloxy)phenyl]-7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves several steps. One of the most commonly used methods for synthesizing this compound is the reaction of 3-allyloxyaniline with 2-chloro-1,4-naphthoquinone in the presence of a base such as potassium carbonate. This reaction produces the intermediate product, which is then reacted with 5-methyl-1,3,4-thiadiazol-2-amine to yield the final product.

Scientific Research Applications

1-[3-(Allyloxy)phenyl]-7-chloro-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has been used extensively in scientific research to investigate various physiological and biochemical processes.